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Compound of Interest

Compound Name: Bis(benzonitrile)palladium chloride

Cat. No.: B8817163

A comprehensive overview of the fundamental chemical properties of a key palladium catalyst.

For researchers and professionals in the fields of synthetic chemistry and drug development, a
precise understanding of the reagents involved is paramount. Bis(benzonitrile)palladium
chloride, a widely utilized palladium(ll) catalyst, is no exception. This document provides a
concise technical summary of its molecular weight and chemical formula.

Core Molecular Data

The essential molecular identifiers for bis(benzonitrile)palladium chloride are presented
below. This information is fundamental for stoichiometric calculations in reaction planning and
for the accurate interpretation of analytical data.

Property Value

Molecular Formula C14H10CI2N2Pd[1]

Linear Formula (CsHsCN)2PdClI2[2]

Molecular Weight 383.57 g/mol [2][3]

IUPAC Name bis(benzonitrile)dichloropalladium[1]

Logical Relationship of Formula Components
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The chemical formula illustrates the composition of the coordination complex. The central
palladium atom is coordinated with two chloride ions and two benzonitrile ligands.
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Caption: Coordination of Palladium in the Complex.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Bis(benzonitrile)palladium Chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8817163#bis-benzonitrile-palladium-chloride-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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